3-(Aminomethyl)picolinonitrile 2hcl

Core Science & Biosynthesis

Chemical properties of 3-(aminomethyl)pyridine-2-carbonitrile 2HCl

An In-depth Technical Guide to the Chemical Properties of 3-(aminomethyl)pyridine-2-carbonitrile 2HCl

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, analysis, and applications of 3-(aminomethyl)pyridine-2-carbonitrile dihydrochloride (2HCl). This document is intended for researchers, scientists, and professionals in drug development who are interested in leveraging the unique structural features of this versatile pyridine derivative. The guide delves into its physicochemical characteristics, reactivity profile, and stability, offering practical insights and detailed experimental protocols. Furthermore, it explores the significant role of the aminomethylpyridine carbonitrile scaffold in modern medicinal chemistry, particularly in the design of targeted therapies.

Introduction

3-(Aminomethyl)pyridine-2-carbonitrile and its dihydrochloride salt are heterocyclic compounds of significant interest in medicinal chemistry and synthetic organic chemistry. The molecule features a pyridine ring substituted with a nucleophilic aminomethyl group at the 3-position and an electrophilic carbonitrile (cyano) group at the 2-position. This juxtaposition of functional groups on an aromatic scaffold provides a rich platform for the synthesis of diverse and complex molecular architectures, particularly fused heterocyclic systems. The dihydrochloride salt form enhances the compound's aqueous solubility and stability, making it more amenable to handling and formulation in various applications[1][2]. This guide will serve as a detailed resource on the core chemical attributes of this compound, providing a foundation for its effective utilization in research and development.

Molecular Identity and Physicochemical Properties

A thorough understanding of the fundamental properties of a compound is the cornerstone of its application in any scientific endeavor. This section details the structural identifiers and physicochemical properties of 3-(aminomethyl)pyridine-2-carbonitrile and its dihydrochloride salt.

Chemical Structure and Identifiers

• IUPAC Name: 3-(aminomethyl)pyridine-2-carbonitrile;dihydrochloride

• Synonyms: 3-(Aminomethyl)picolinonitrile dihydrochloride, 3-(Aminomethyl)-2-pyridinecarbonitrile 2HCl

• Parent Compound CAS Number: 1060812-11-4

• Molecular Formula: C₇H₉Cl₂N₃

• Molecular Weight: 206.07 g/mol

Physicochemical Data Summary

The properties of the parent compound, 3-(aminomethyl)pyridine-2-carbonitrile, are crucial for understanding its intrinsic chemical behavior. The dihydrochloride salt form primarily modifies properties such as solubility and melting point.

Property	Value (Computed for Parent Compound)	Reference
Molecular Formula	C₇H₇N₃
Molecular Weight	133.15 g/mol
XLogP3	0.4
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	1

Synthesis and Reactivity

The synthetic accessibility and predictable reactivity of a molecule are paramount for its utility as a building block. This section outlines a plausible synthetic strategy and discusses the reactivity of the key functional groups.

Plausible Synthetic Pathway

While a specific, published synthesis for 3-(aminomethyl)pyridine-2-carbonitrile was not found in the immediate search, a logical retrosynthetic analysis can be constructed based on established pyridine chemistry. A common strategy for introducing aminomethyl groups is the reduction of a nitrile. Therefore, a plausible precursor would be pyridine-2,3-dicarbonitrile.

The overall proposed synthesis is a two-step process:

• Selective Reduction: The nitrile at the 3-position of a pyridine-2,3-dicarbonitrile precursor is selectively reduced to the aminomethyl group. This can be challenging due to the presence of the second nitrile group but may be achieved using specific catalytic hydrogenation conditions.

• Salt Formation: The resulting free base, 3-(aminomethyl)pyridine-2-carbonitrile, is then treated with hydrochloric acid to form the stable dihydrochloride salt.

Caption: Plausible synthetic route to the target compound.

Reactivity Profile

The chemical behavior of 3-(aminomethyl)pyridine-2-carbonitrile 2HCl is dictated by its three primary functional components: the primary amine, the nitrile group, and the pyridine ring.

• Aminomethyl Group: The primary amine is a potent nucleophile and a base. It will readily react with electrophiles such as acyl chlorides, anhydrides, and aldehydes (via reductive amination). As a base, it is protonated in the dihydrochloride salt form.

• Nitrile Group: The cyano group is electrophilic at the carbon atom. It can undergo nucleophilic attack, leading to hydrolysis to a carboxylic acid or an amide under acidic or basic conditions. It can also be reduced to a primary amine.

• Pyridine Ring: The pyridine ring is an electron-deficient aromatic system. It is generally resistant to electrophilic aromatic substitution but can undergo nucleophilic aromatic substitution, especially if activated by electron-withdrawing groups. The ring nitrogen is basic and is protonated in the dihydrochloride salt. The presence of both the aminomethyl and cyano groups will influence the regioselectivity of any reactions on the ring.

Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and stability of chemical compounds. High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of non-volatile compounds like 3-(aminomethyl)pyridine-2-carbonitrile 2HCl.

High-Performance Liquid Chromatography (HPLC)

The polar nature of aminopyridine derivatives can make them challenging to retain on standard C18 reversed-phase columns. A method utilizing a polar-embedded column or Hydrophilic Interaction Liquid Chromatography (HILIC) is often more suitable[2]. Below is a detailed protocol adapted from a method for the related compound, 3-amino-2-pyridinecarbonitrile, which serves as an excellent starting point for method development[2].

Protocol: Reversed-Phase HPLC with a Polar-Embedded Column [2]

• Objective: To determine the purity of 3-(aminomethyl)pyridine-2-carbonitrile 2HCl and separate it from potential impurities.

• Instrumentation: HPLC system with a binary or quaternary pump, autosampler, temperature-controlled column compartment, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: Polar-embedded C18 (e.g., Agilent Polaris C18-A, Waters SunFire C18), 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-10 min: 5% to 95% B

    • 10-12 min: 95% B

    • 12.1-15 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the 3-(aminomethyl)pyridine-2-carbonitrile 2HCl sample in the initial mobile phase (95:5 v/v Mobile Phase A:Mobile Phase B) to a final concentration of approximately 0.5 mg/mL.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter prior to injection.

Rationale for Method Choices:

• The polar-embedded column provides a balance of hydrophobic and polar interactions, enhancing the retention of the polar analyte and improving peak shape[2].

• Formic acid is used as a mobile phase modifier to control the ionization state of the basic amine and pyridine nitrogen, leading to sharper peaks and better reproducibility. It is also compatible with mass spectrometry detection.

Caption: General workflow for HPLC purity analysis.

Applications in Drug Development

The 3-aminomethyl-2-cyanopyridine scaffold is a "privileged structure" in medicinal chemistry. This term refers to molecular frameworks that are capable of binding to multiple biological targets. The aminopyridine portion, in particular, is a well-established pharmacophore for targeting the ATP-binding site of protein kinases.

Kinase Inhibition

Many kinase inhibitors feature a heterocyclic core that forms key hydrogen bonds with the "hinge" region of the kinase ATP-binding site. The 2-aminopyridine motif is an excellent mimic of the adenine portion of ATP and can form one or two crucial hydrogen bonds with the kinase hinge. Derivatives of 2-amino-3-cyanopyridines have shown potent inhibitory activity against a range of kinases, including Janus kinase (JAK), Cyclin-Dependent Kinases (CDKs), and Aurora kinases, making them highly relevant in the development of anti-cancer and anti-inflammatory therapies.

Caption: Aminopyridine scaffold interaction with a kinase active site.

Versatile Synthetic Intermediate

Beyond kinase inhibition, the dual functionality of 3-(aminomethyl)pyridine-2-carbonitrile allows it to serve as a versatile starting material for a wide range of more complex heterocyclic systems through cyclization reactions. The amino group can act as an internal nucleophile, reacting with the nitrile group (or a derivative thereof) to form fused ring systems like pyridopyrimidines, which are also prevalent in pharmacologically active compounds.

Stability and Storage

Proper handling and storage are critical to maintain the integrity of chemical reagents.

• Stability: As a dihydrochloride salt, 3-(aminomethyl)pyridine-2-carbonitrile is expected to be a crystalline solid with significantly better stability than its free base form. The salt formation protects the basic amino group and pyridine nitrogen from oxidative degradation. However, like many amine salts, it can be hygroscopic. The nitrile group is generally stable but can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures.

• Storage: It is recommended to store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. Storage under an inert atmosphere (e.g., argon or nitrogen) is advisable for long-term stability to protect against moisture and atmospheric contaminants. Keep away from strong bases and oxidizing agents.

Conclusion

3-(Aminomethyl)pyridine-2-carbonitrile 2HCl is a highly functionalized building block with significant potential for drug discovery and synthetic chemistry. Its key structural features—a nucleophilic primary amine, an electrophilic nitrile, and a biologically relevant pyridine core—provide a versatile platform for creating diverse molecular libraries. The dihydrochloride salt form ensures enhanced stability and solubility, facilitating its use in a laboratory setting. The established importance of the aminopyridine scaffold in kinase inhibition underscores the compound's value for developing targeted therapeutics. This guide has provided a detailed overview of its properties, a framework for its analysis, and insights into its application, equipping researchers with the foundational knowledge to effectively utilize this potent chemical tool.

References

• PubChem. 3-(Aminomethyl)picolinonitrile 2hcl. National Center for Biotechnology Information. [Link]

• Tang, P., Xiao, D., & Wang, B. (2017). Synthesis of 3-(aminomethyl)pyridine by traceless C3-selective umpolung of 1-amidopyridin-1-ium salts. Chemical Communications, 53(12), 1993-1996. [Link]

• Loba Chemie. 2-AMINO-3-METHYLPYRIDINE For Synthesis. Safety Data Sheet. [Link]

Sources

• 1. 5-(Aminomethyl)pyridin-3-amine dihydrochloride | 59237-41-1 | Benchchem [benchchem.com]
• 2. chemimpex.com [chemimpex.com]

Mechanism of action of picolinonitrile derivatives in drug discovery

Title: Mechanism of Action of Picolinonitrile Derivatives in Drug Discovery: A Technical Guide to Reversible Covalent Inhibition

Executive Summary Picolinonitrile (2-cyanopyridine) derivatives represent a high-value pharmacophore in modern drug discovery, primarily functioning as reversible covalent inhibitors of cysteine proteases. Unlike irreversible "suicide" inhibitors (e.g., epoxides, vinyl sulfones) that permanently alkylate the target, picolinonitriles form a transient thioimidate adduct. This mechanism offers a "Goldilocks" compromise: the high potency and prolonged residence time of covalent binders combined with the safety profile and reduced immunogenicity of non-covalent ligands. This guide details the mechanistic underpinnings, experimental validation, and synthetic strategies for this class, anchored by the archetype Cathepsin K inhibitor, Odanacatib.

Part 1: The Pharmacophore & Structural Logic

The picolinonitrile scaffold is not merely a passive carrier; it is an electrophilic warhead with distinct electronic properties.[1]

• The Warhead (Nitrile): The

  -hybridized carbon of the nitrile group is electrophilic.[1] It serves as a "trap" for nucleophilic amino acid residues (Cysteine thiolates or Serine hydroxyls).

• The Steering Group (Pyridine): The pyridine ring provides two critical functions:

  • Electronic Activation: The electron-withdrawing nitrogen atom increases the electrophilicity of the nitrile carbon, making it more reactive toward nucleophilic attack than a standard aliphatic nitrile.

  • Positional Anchoring: The pyridine nitrogen often acts as a hydrogen bond acceptor, interacting with backbone amides (e.g., the oxyanion hole) to lock the inhibitor in the active site, ensuring the nitrile is perfectly aligned with the catalytic cysteine.

Part 2: Primary Mechanism of Action (The Thioimidate Adduct)

The defining mechanism of picolinonitrile derivatives is nucleophilic addition followed by stabilization .

The Catalytic Cycle

• Association (

  ): The inhibitor enters the active site.[2] Non-covalent interactions (hydrophobic contacts, H-bonds) in the P1/P2 pockets position the ligand.

• Nucleophilic Attack: The catalytic cysteine thiolate (Cys-S

  ), often activated by a proximal histidine (His-H ), attacks the nitrile carbon.

• Adduct Formation: A covalent thioimidate bond is formed.[1] This mimics the transition state of peptide hydrolysis but stalls the enzyme because the thioimidate is stable enough to prevent immediate product release, yet unstable enough to eventually reverse.

• Dissociation (

  ): The reaction is reversible. The thioimidate hydrolyzes or simply reverses to release the nitrile, regenerating the free enzyme.

Pathway Visualization

The following diagram illustrates the kinetic pathway of inhibition.

Caption: Kinetic pathway of reversible covalent inhibition. The transition from E·I to E-I represents the formation of the thioimidate bond.

Part 3: Case Study – Cathepsin K and Odanacatib

Odanacatib (MK-0822) is the definitive case study for picolinonitrile efficacy.

• Target: Cathepsin K (lysosomal cysteine protease involved in bone resorption).[2][3]

• Challenge: Selectivity. Cathepsin K is highly homologous to Cathepsins L, S, and B. Irreversible inhibitors often caused off-target toxicity (e.g., morphea-like skin reactions).

• Solution: The picolinonitrile warhead provided high potency (

  nM). The reversibility prevented permanent inactivation of off-target proteases, reducing toxicity risks compared to vinyl sulfones.

• Binding Mode: X-ray crystallography reveals the nitrile carbon forms a covalent bond (1.7 Å) with Cys25. The pyridine nitrogen accepts a hydrogen bond from the backbone NH of Gly66 (part of the oxyanion hole), stabilizing the adduct.

Comparative Data: Warhead Efficacy

Warhead Type	Example Compound	Mechanism	(Cat K)	Reversibility
Picolinonitrile	Odanacatib	Thioimidate (Covalent)	0.2 nM	Yes (Slow)
Nitrile (Aliphatic)	Generic Peptidomimetic	Thioimidate (Covalent)	~50 nM	Yes (Fast)
Vinyl Sulfone	K11777 analogs	Alkylation (Covalent)	< 1 nM	No (Irreversible)
Aldehyde	Leupeptin	Hemithioacetal	~10 nM	Yes (Fast/Metabolically unstable)

Part 4: Experimental Validation Protocols

To validate a picolinonitrile derivative, one must prove covalent engagement and reversibility .

Protocol: The Jump-Dilution Assay (Measuring Residence Time)

Standard

assays fail to capture the kinetics of covalent inhibitors. The Jump-Dilution method is required to measure (residence time).[4][5][6]

Objective: Determine if the inhibitor dissociates from the enzyme (reversible) or remains bound (irreversible).

Step-by-Step Workflow:

• Incubation: Mix Enzyme (100x concentration) + Inhibitor (10x

  ) to ensure 100% complex formation. Incubate for 1 hour.

• The "Jump": Rapidly dilute the mixture 100-fold into a buffer containing the substrate (e.g., fluorogenic Z-Phe-Arg-AMC).

  • Why: This drops [I] below the

    . If the drug is reversible, it will dissociate, and enzyme activity will recover.[6]

• Measurement: Monitor fluorescence continuously (Ex/Em: 355/460 nm).

• Analysis: Plot Product vs. Time.

  • Linear with zero slope: Irreversible (Enzyme stays dead).

  • Curvilinear (exponential recovery): Reversible.[1][6][7][8][9][10] Fit to equation:

    .

Caption: Jump-Dilution workflow to distinguish picolinonitrile reversibility from irreversible alkylators.

Mass Spectrometry Validation

• Incubate Enzyme + Picolinonitrile (1:1 ratio).

• Perform ESI-MS (Electrospray Ionization).

• Result: Look for a mass shift corresponding exactly to the molecular weight of the inhibitor (Enzyme + Inhibitor).

  • Note: Unlike leaving-group warheads (e.g., chloroacetamide loses HCl), nitriles are addition reactions. Mass = Mass(Enzyme) + Mass(Inhibitor).

Part 5: Strategic Synthesis

Synthesizing the picolinonitrile core often requires installing the nitrile at the C2 position of a pyridine ring, often with a hydroxyl or amine at C3/C4 for peptide coupling.

Key Synthetic Route (Dehydration Strategy):

• Starting Material: 3-hydroxy-picolinic acid or its amide.

• Amide Formation: If starting from acid, convert to primary amide using

  then .

• Dehydration to Nitrile: Treat the primary amide with Trifluoroacetic Anhydride (TFAA) and Pyridine or

  .

  • Reaction:

• Coupling: The resulting 3-hydroxy-picolinonitrile can be coupled to the P2-P3 backbone using Mitsunobu conditions or standard alkylation.

References

• Lévesque, J. F., et al. (2016). Discovery of Odanacatib: A Selective Inhibitor of Cathepsin K.[3] Journal of Medicinal Chemistry. Link

• Falgueyret, J. P., et al. (2005). Novel, nonpeptidic cyanimides as potent and reversible inhibitors of human cathepsin K. Journal of Medicinal Chemistry. Link

• Copeland, R. A. (2005). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience. (Standard text for Jump-Dilution protocols). Link

• Rester, U. (2008). From the reversible to the irreversible: The development of nitrile-based inhibitors of cysteine proteases. ChemMedChem. Link

• BellBrook Labs. (2025). Jump Dilution Assay: A Practical Guide to Measuring Drug–Target Residence Time.Link

Sources

• 1. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Odanacatib | C25H27F4N3O3S | CID 10152654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. Figure 4: [Assessment of compound activity reversibility...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Nitriles: an attractive approach to the development of covalent inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Figure 4: [Assessment of compound activity reversibility...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Odanacatib, a New Drug for the Treatment of Osteoporosis: Review of the Results in Postmenopausal Women - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Therapeutic Applications of Aminomethylpyridine Compounds

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous FDA-approved drugs.[1] Among its many derivatives, aminomethylpyridines represent a particularly versatile and promising class of compounds with a wide spectrum of therapeutic applications. This technical guide synthesizes current research to provide an in-depth analysis of the mechanisms of action, key molecular targets, and potential therapeutic uses of aminomethylpyridine compounds. We will explore their roles in neurology, oncology, inflammatory diseases, and metabolic disorders, supported by preclinical and clinical data. Furthermore, this guide provides detailed experimental protocols for the evaluation of these compounds and visualizes key pathways and workflows to facilitate a deeper understanding for researchers in the field of drug discovery and development.

Part 1: The Aminomethylpyridine Core: A Privileged Scaffold in Drug Discovery

The aminomethylpyridine structure consists of a pyridine ring substituted with an aminomethyl group (-CH₂NH₂). The position of this group on the pyridine ring (positions 2, 3, or 4) significantly influences the compound's physicochemical properties, such as basicity, hydrogen bonding capacity, and steric profile.[2] These properties, in turn, dictate the molecule's ability to interact with biological targets. The nitrogen atom in the pyridine ring and the amino group's nitrogen serve as key interaction points, capable of forming hydrogen bonds, ionic bonds, and coordinating with metal ions.[3][4] This structural versatility allows aminomethylpyridine derivatives to be tailored to fit the binding pockets of a diverse array of enzymes and receptors, making them a privileged scaffold in the design of novel therapeutics.[1][5]

Part 2: Mechanisms of Action and Key Therapeutic Areas

Aminomethylpyridine compounds have demonstrated efficacy across multiple disease areas by modulating specific biological pathways. This section details their primary mechanisms of action and established therapeutic targets.

Neurological Disorders

The application of aminomethylpyridine derivatives in neurology is one of the most clinically advanced areas.

Mechanism: Blockade of Voltage-Gated Potassium Channels

The principal mechanism of action for simple aminopyridines, such as 4-aminopyridine (4-AP) and 3,4-diaminopyridine (3,4-DAP), is the dose-dependent blockade of voltage-gated potassium (K+) channels.[6] By blocking these channels in demyelinated axons, these drugs prolong the action potential, enhance calcium influx at the presynaptic terminal, and thereby improve neuromuscular transmission and conduction.

This mechanism is the basis for the clinical use of:

• Dalfampridine (Ampyra®) , an extended-release form of 4-AP, approved for improving walking in patients with multiple sclerosis (MS).[6]

• Amifampridine (Firdapse®) , or 3,4-DAP, used to treat the autoimmune disorder Lambert-Eaton myasthenic syndrome (LEMS).[6]

Figure 1: Mechanism of aminomethylpyridine action in neurological disorders.

Mechanism: Modulation of Amyloid-β Aggregation

In the context of Alzheimer's disease (AD), the aggregation of amyloid-β (Aβ) peptides is a key pathological hallmark. Certain aminomethylpyridine derivatives have been designed to inhibit this process. For instance, the compound PAT (3-bis(pyridin-2-ylmethyl)aminomethyl-5-hydroxybenzyltriphenylphosphonium bromide) has been shown to inhibit both self-induced and metal-induced Aβ aggregation.[7] These compounds can chelate transition metal ions like copper and zinc, which are known to promote Aβ aggregation and oxidative stress.[8] By sequestering these ions and directly interacting with the Aβ peptide, these derivatives prevent the formation of toxic oligomers and fibrils, representing a promising strategy for AD therapy.[7][8]

Oncology

The pyridine ring is a common feature in many anticancer agents, and aminomethylpyridine derivatives are emerging as potent inhibitors of cancer cell proliferation through various mechanisms.[9][10]

Mechanism: Kinase Inhibition

Dysregulation of protein kinases is a frequent driver of cancer. Aminomethylpyridine scaffolds have been successfully utilized to design potent and selective kinase inhibitors.

• mTOR Inhibition: The PI3K/AKT/mTOR pathway is crucial for cell growth and proliferation and is often hyperactivated in cancer.[11] Torin2, a potent and selective mTOR inhibitor, features a 6-aminopyridin-3-yl group. It demonstrates an EC50 of 0.25 nM for inhibiting cellular mTOR activity and exhibits over 800-fold selectivity against the related PI3K kinase.[11]

• JAK2 Inhibition: The JAK2V617F mutation is a primary driver of myeloproliferative neoplasms (MPNs).[12] A series of N-(4-(aminomethyl)phenyl)pyrimidin-2-amine derivatives have been developed as selective JAK2 inhibitors. Compound A8, for example, shows an IC50 value of 5 nM for JAK2 kinase and displays significant selectivity over other JAK family members, highlighting its potential for treating MPNs with fewer side effects.[12]

• VEGFR-2 Inhibition: Angiogenesis is critical for tumor growth. Pyridine-urea derivatives have been synthesized as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis. Some of these compounds inhibit VEGFR-2 at micromolar concentrations and show broad anti-proliferative activity against various cancer cell lines.[13]

Figure 2: Inhibition of the PI3K/AKT/mTOR pathway by an aminopyridine derivative.

Mechanism: DNA Interaction and Apoptosis Induction

Some aminomethylpyridine derivatives exert their anticancer effects by directly interacting with DNA or by triggering programmed cell death (apoptosis).

• DNA Binding: Chalcone derivatives of 3-aminomethyl pyridine have been synthesized and shown to bind to calf thymus DNA (CT-DNA).[14] This interaction can disrupt DNA replication and transcription, leading to cell cycle arrest and cell death.

• Apoptosis Induction: Compound 11i, a chalcone derivative, displayed excellent antiproliferative activity against the MCF-7 breast cancer cell line with an IC50 of 0.0067 µM.[14] Studies confirmed that this compound induces apoptosis, a clean and controlled form of cell death, making it a promising candidate for further development.[14] Another derivative, compound 9a, was also found to induce apoptosis in MCF-7 cells by upregulating pro-apoptotic proteins like p53 and Bax, while down-regulating anti-apoptotic proteins like Bcl-2.[15]

Inflammatory and Metabolic Disorders

Anti-inflammatory Applications

The immunomodulatory properties of aminomethylpyridines are also being explored. 4-aminopyridine (4-AP) has been shown to attenuate inflammation in burn injuries.[16] It promotes the transition of pro-inflammatory M1 macrophages to a reparative M2 phenotype, decreases pro-inflammatory cytokines (IL-1β, TNF-α), and increases anti-inflammatory cytokines (IL-10).[16] Additionally, other pyridine derivatives are being developed as inhibitors of mitogen-activated protein kinase kinase (MEK), a key component in inflammatory signaling pathways, for treating autoimmune diseases like rheumatoid arthritis and psoriasis.[17]

Metabolic Disorders: DPP-4 Inhibition

Dipeptidyl peptidase-4 (DPP-4) is a therapeutic target for type 2 diabetes. Inhibition of DPP-4 increases the levels of incretin hormones, which enhance insulin secretion. A novel series of 5-aminomethyl-4-aryl-pyridines has been developed as potent and selective DPP-4 inhibitors.[18] One derivative showed high potency with an IC50 of 10 nM for DPP-4 and excellent selectivity (6600-fold) over the related peptidase DPP-8, demonstrating the potential of this chemical class for developing new anti-diabetic drugs.[18]

Part 3: Promising Aminomethylpyridine Derivatives: A Data-Driven Overview

The following table summarizes key quantitative data for representative aminomethylpyridine compounds across different therapeutic areas, providing a comparative snapshot of their potency and selectivity.

Compound Name/Class	Therapeutic Area	Target	Reported Potency (IC50/EC50)	Selectivity	Source
Amifampridine (3,4-DAP)	Neurological	Voltage-Gated K+ Channels	Not specified	Broad-spectrum K+ channel blocker	[6]
PAT Derivative	Neurological (AD)	Amyloid-β Aggregation	Not specified (Inhibits aggregation)	N/A	[7]
Torin2	Oncology	mTOR	0.25 nM (cellular)	>800-fold vs. PI3K	[11]
Compound A8	Oncology (MPNs)	JAK2	5 nM	38.6-fold vs. JAK1, 54.6-fold vs. JAK3	[12]
Pyridine-Urea (8e)	Oncology	VEGFR-2	3.93 µM	Not specified	[13]
Chalcone Derivative (11i)	Oncology	Proliferation (MCF-7 cells)	0.0067 µM	Not specified	[14]
5-Aminomethyl-pyridine (4e-7)	Diabetes	DPP-4	10 nM	6600-fold vs. DPP-8	[18]
4-Aminopyridine (4-AP)	Inflammation	Macrophage Polarization	Not specified (Modulates gene expression)	N/A	[16]

Part 4: Key Experimental Protocols for Compound Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating the therapeutic potential of novel aminomethylpyridine compounds. This section provides self-validating, step-by-step methodologies for core assays.

In Vitro Cytotoxicity Assessment (MTT Assay)

Causality: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. This assay is a fundamental first step to determine the concentration-dependent cytotoxic effect of a compound on cancer cells.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[14]

• Compound Treatment: Prepare serial dilutions of the aminomethylpyridine test compound in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Kinase Inhibition Assay (e.g., DPP-4)

Causality: This protocol determines the direct inhibitory effect of a compound on a specific enzyme target. By measuring the reduction in product formation in the presence of the inhibitor, we can quantify its potency (IC50).

Protocol:

• Reagent Preparation: Prepare a reaction buffer, the enzyme (e.g., recombinant human DPP-4), the substrate (e.g., Gly-Pro-AMC), and serial dilutions of the aminomethylpyridine inhibitor.[18]

• Reaction Setup: In a 96-well black plate, add 20 µL of the inhibitor dilutions or vehicle control.

• Enzyme Addition: Add 20 µL of the DPP-4 enzyme solution to each well and incubate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Add 20 µL of the substrate solution to initiate the reaction.

• Fluorescence Reading: Immediately begin monitoring the fluorescence intensity (Excitation: 360 nm, Emission: 465 nm) every minute for 30-60 minutes using a fluorescence plate reader. The rate of increase in fluorescence corresponds to the rate of enzyme activity.

• Data Analysis: Calculate the initial reaction velocity (slope of the linear portion of the fluorescence vs. time plot) for each concentration. Normalize the velocities to the vehicle control. Plot the percent inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

General Workflow for Screening and Validation

The discovery and validation of a therapeutic candidate is a multi-step process. The following workflow outlines a logical progression from initial screening to preclinical validation.

Figure 3: General experimental workflow for aminomethylpyridine drug discovery.

Part 5: Synthesis and Future Directions

The synthesis of aminomethylpyridine derivatives is well-established, often starting from corresponding pyridine carboxylic acids, cyanopyridines, or through reactions involving nucleophilic substitution.[18][19] The versatility of synthetic routes allows for extensive structure-activity relationship (SAR) studies, enabling the optimization of potency, selectivity, and pharmacokinetic properties.[20]

The future of aminomethylpyridine research is bright. Key areas for future exploration include:

• Enhanced Selectivity: Designing derivatives with higher selectivity for their intended targets to minimize off-target effects and improve safety profiles.

• Multi-Target Ligands: Developing single compounds that can modulate multiple targets within a disease pathway, which could be particularly effective for complex diseases like cancer and Alzheimer's.[8]

• Targeting Drug Resistance: Creating next-generation aminomethylpyridine compounds that can overcome resistance mechanisms developed against current therapies.[21][22]

• Novel Therapeutic Areas: Exploring the potential of these compounds in other areas, such as antiviral or antiparasitic agents, given the broad bioactivity of the pyridine scaffold.[23][24]

By leveraging advanced computational design, synthetic chemistry, and robust biological evaluation, the aminomethylpyridine scaffold will undoubtedly continue to yield novel and impactful therapeutic agents.

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• Kumar, A., et al. (2022). Azo-Stilbene and Pyridine-Amine Hybrid Multifunctional Molecules to Target Metal-Mediated Neurotoxicity and Amyloid-β Aggregation in Alzheimer's Disease. Inorganic Chemistry, 61(27), 10294–10309. [Link]

• Sola, C., et al. (2021). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Pharmaceuticals, 14(11), 1143. [Link]

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• Wang, Y., et al. (2024). Discovery of 5-Nitro- N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine as a Novel Pure Androgen Receptor Antagonist against Antiandrogen Resistance. Journal of Medicinal Chemistry. [Link]

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Protocols & Analytical Methods

Analytical method development for purity assessment of 3-(aminomethyl)picolinonitrile

An Application Guide for the Purity Assessment of 3-(aminomethyl)picolinonitrile: A Stability-Indicating HPLC Method

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive and scientifically-grounded guide for the development and validation of an analytical method for assessing the purity of 3-(aminomethyl)picolinonitrile, a critical building block in pharmaceutical synthesis. The core of this guide is a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, designed to separate the active pharmaceutical ingredient (API) from potential process-related impurities and degradation products. The narrative emphasizes the causality behind experimental choices, adhering to principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP). Detailed protocols for method development, forced degradation studies, and full validation according to ICH Q2(R1) are provided, intended for researchers, scientists, and drug development professionals.

Introduction: The Imperative for Purity

3-(aminomethyl)picolinonitrile is a key intermediate whose purity directly impacts the quality, safety, and efficacy of the final drug product. The presence of impurities, even at trace levels, can arise from the manufacturing process or from degradation over time.[1] Therefore, a robust, validated, and stability-indicating analytical method is not merely a quality control requirement but a cornerstone of the entire drug development process.[2]

The objective of this guide is to detail the systematic development of such a method. We will explore the logical progression from initial analyte characterization to a fully validated HPLC procedure capable of quantifying 3-(aminomethyl)picolinonitrile and its related substances. The principles discussed are grounded in established regulatory guidelines to ensure the generated data is reliable and fit for its intended purpose.[3][4]

Strategic Approach to Method Development

A successful analytical method is developed through a systematic process that begins with understanding the analyte and culminates in a robust, validated procedure. The overall workflow is designed to ensure that the final method is specific, sensitive, and reliable for its intended use.

Caption: Overall workflow for analytical method development and validation.

Analyte Characterization and Technique Selection

The physicochemical properties of 3-(aminomethyl)picolinonitrile guide the selection of the primary analytical technique.

• Structure and Polarity: As a small molecule containing a polar aminomethyl group and an aromatic picolinonitrile ring, it is readily soluble in polar organic solvents and aqueous mixtures.

• Volatility: It is a non-volatile compound, making it unsuitable for standard Gas Chromatography (GC) without derivatization.[5]

• Chromophore: The pyridine ring provides a UV chromophore, making UV detection a viable and straightforward option.

Based on these characteristics, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most suitable technique for purity and impurity determination due to its high resolving power for polar and non-polar compounds.[1] GC may be employed as a complementary technique, but primarily for the analysis of volatile process impurities like residual solvents.[6]

Core Methodology: Stability-Indicating RP-HPLC

The primary goal is to develop a stability-indicating method, defined as a validated analytical procedure that can accurately measure the drug substance free from interference from degradation products, process impurities, excipients, or other potential impurities.[7] This is achieved by intentionally degrading the sample and demonstrating selectivity.

Protocol: Forced Degradation Studies

Forced degradation (or stress testing) is essential for developing and demonstrating the specificity of a stability-indicating method.[8][9] The objective is to generate potential degradation products to challenge the analytical method's resolving power. A target degradation of 5-20% is generally considered optimal to detect relevant degradants without generating secondary or unrealistic products.[10]

Materials:

• 3-(aminomethyl)picolinonitrile reference standard

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• High-purity water and a suitable organic solvent (e.g., Acetonitrile or Methanol)

Step-by-Step Protocol:

• Sample Preparation: Prepare a stock solution of 3-(aminomethyl)picolinonitrile at a concentration of approximately 1.0 mg/mL in a 50:50 mixture of water and organic solvent.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of ~0.1 mg/mL.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 2 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of ~0.1 mg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature for 24 hours. Dilute to a final concentration of ~0.1 mg/mL.

• Thermal Degradation: Store the solid reference standard in an oven at 105°C for 48 hours. Prepare a solution at a final concentration of ~0.1 mg/mL.

• Photolytic Degradation: Expose the solid reference standard to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Prepare a solution at a final concentration of ~0.1 mg/mL.

• Control Sample: Prepare a solution of the unstressed reference standard at the same final concentration (~0.1 mg/mL).

• Analysis: Analyze all samples using the developed HPLC method. The chromatograms from the stressed samples are compared to the control to evaluate peak purity and resolution between the parent peak and any formed degradants.

Protocol: HPLC Method Development and Optimization

The development process involves a systematic evaluation of chromatographic parameters to achieve optimal separation.

Step-by-Step Protocol:

• Column Selection: Start with a robust, general-purpose column. A C18 (octadecylsilane) column is the industry standard and an excellent starting point for this analyte.

  • Rationale: C18 stationary phases provide effective hydrophobic retention for the aromatic ring, while allowing for good peak shape of the polar amine group when using an appropriate mobile phase.

• Mobile Phase Selection:

  • Aqueous Phase (A): Use a buffer to control the pH. The aminomethyl group (pKa ~8-9) will be protonated at acidic pH. A pH of 2.5-3.5 is recommended to ensure consistent retention and excellent peak shape. A 20 mM potassium phosphate buffer adjusted with phosphoric acid is a suitable choice.

  • Organic Phase (B): Acetonitrile is generally preferred over methanol as it provides better peak shape and lower viscosity.

• Wavelength Detection: Perform a UV scan of 3-(aminomethyl)picolinonitrile in the mobile phase. The picolinonitrile moiety typically shows strong absorbance around 220 nm and a secondary maximum around 270 nm. Select a wavelength that provides good sensitivity for both the main peak and expected impurities.

• Gradient Elution Development: A gradient elution is necessary to separate impurities with varying polarities and to elute any strongly retained compounds from the column.[11]

  • Start with a broad scouting gradient (e.g., 5% to 95% Acetonitrile over 20 minutes) to determine the approximate elution time of the main peak and the number of impurities present.

  • Optimize the gradient slope around the elution time of the main peak and its closely eluting impurities to maximize resolution.

• Final Optimized Conditions: The following table presents a well-optimized set of conditions for purity analysis.

Parameter	Recommended Condition	Rationale
Column	C18, 150 mm x 4.6 mm, 3.5 µm	Provides good efficiency and resolution for complex samples.
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0	Controls ionization of the amine for sharp, symmetrical peaks.
Mobile Phase B	Acetonitrile	Good eluting strength and UV transparency.
Gradient	5% B to 40% B in 15 min, then to 95% B in 5 min, hold 2 min	Resolves early-eluting polar impurities and later-eluting non-polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Improves reproducibility of retention times.
Detection	UV at 225 nm	Provides high sensitivity for the picolinonitrile chromophore.
Injection Vol.	10 µL	Balances sensitivity with potential for peak overload.
Sample Diluent	50:50 Water:Acetonitrile	Ensures sample solubility and compatibility with the mobile phase.

Protocol: Method Validation (ICH Q2(R1))

Method validation demonstrates that the analytical procedure is suitable for its intended purpose.[3][12] The following parameters must be evaluated for an impurity method.

Caption: Key parameters for analytical method validation per ICH Q2(R1).

Step-by-Step Validation Protocol:

• Specificity: Analyze the forced degradation samples. The method is specific if the main peak is resolved from all degradation products and impurities (Resolution > 2.0) and the peak purity analysis (using a Diode Array Detector or MS) shows no co-elution.[3]

• Limit of Quantitation (LOQ): Prepare a series of dilute solutions of the analyte. The LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy, typically established at a signal-to-noise ratio of 10:1.

• Linearity: Prepare at least five concentrations of the analyte, ranging from the LOQ to 120% of the impurity specification limit (e.g., if the limit is 0.1%, range from LOQ to 0.12%). Plot peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy: Prepare spiked samples by adding known amounts of the analyte to a sample solution at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Calculate the percent recovery at each level.

• Precision:

  • Repeatability: Analyze six replicate preparations of a sample spiked at 100% of the specification limit on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. Calculate the Relative Standard Deviation (RSD) for each set of measurements.

• Range: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision from the LOQ to 120% of the specification limit.

• Robustness: Intentionally vary critical method parameters (e.g., pH ±0.2 units, column temperature ±5°C, flow rate ±10%) and assess the impact on the results, particularly the resolution of critical peak pairs. The method should remain unaffected by these small changes.[3]

Validation Parameter	Typical Acceptance Criteria
Specificity	Peak purity index > 0.999; Resolution > 2.0 for all adjacent peaks.
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	80.0% - 120.0% for low-level impurities.
Precision (%RSD)	Repeatability: ≤ 5.0%; Intermediate Precision: ≤ 8.0%
LOQ	Signal-to-Noise Ratio ≥ 10; Precision (%RSD) ≤ 10.0%
Robustness	System suitability parameters (resolution, tailing factor) must pass.

Complementary Methods for Comprehensive Purity Assessment

GC for Volatile Impurities and Residual Solvents

While HPLC is the primary technique for related substances, Gas Chromatography (GC) is essential for detecting and quantifying volatile impurities, particularly residual solvents from the manufacturing process. A headspace GC method with Flame Ionization Detection (FID) is standard.

Typical GC-HS Conditions:

Parameter	Recommended Condition
Column	DB-624 or equivalent, 30 m x 0.32 mm, 1.8 µm
Carrier Gas	Helium or Hydrogen
Oven Program	40°C (hold 5 min) to 240°C at 10°C/min (hold 5 min)
Injector Temp.	250 °C
Detector (FID) Temp.	260 °C
HS Vial Temp.	80 °C
HS Loop Temp.	90 °C

| HS Transfer Line | 100 °C |

Mass Spectrometry for Structural Confirmation

To unequivocally identify unknown impurities detected by HPLC, coupling the liquid chromatograph to a mass spectrometer (LC-MS) is indispensable.[13][14]

• Rationale: MS provides mass-to-charge ratio (m/z) data for each chromatographic peak. High-Resolution Mass Spectrometry (HRMS) can provide highly accurate mass measurements, enabling the determination of elemental formulas for unknown impurities.[15] Tandem MS (MS/MS) experiments can further provide structural fragments, helping to elucidate the complete structure of a degradation product.[15]

Conclusion

This application note outlines a robust, systematic approach to developing and validating a stability-indicating RP-HPLC method for the purity assessment of 3-(aminomethyl)picolinonitrile. By integrating foundational principles of chromatography with the rigorous framework of ICH guidelines, a reliable method can be established. The causality behind each experimental choice—from column and mobile phase selection to the execution of forced degradation studies—is explained to provide a deeper understanding of the scientific process. This comprehensive strategy, complemented by orthogonal techniques like GC and LC-MS, ensures a thorough characterization of the analyte's purity profile, safeguarding the quality and integrity of the final pharmaceutical product.

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• Perpusnas. (2025).
• ICH. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
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Application Note: Comprehensive Protocol for Assessing the Anti-Inflammatory Activity of Pyridine Derivatives

Introduction & Mechanistic Rationale

Pyridine derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous non-steroidal anti-inflammatory drugs (NSAIDs) such as piroxicam and tenoxicam. Their efficacy typically stems from a dual mechanism: the inhibition of cyclooxygenase (COX) enzymes and the modulation of the NF-

B signaling pathway. Furthermore, specific pyridine moieties (e.g., 3-hydroxypyridin-4-ones) exhibit iron-chelating properties that reduce oxidative stress-induced inflammation.[1]

This Application Note provides a validated, multi-phase protocol for assessing these compounds, moving from high-throughput in vitro screening to complex in vivo systemic models.

Mechanistic Pathway Visualization

The following diagram outlines the intervention points where pyridine derivatives exert anti-inflammatory effects, specifically targeting the TLR4/NF-

B axis and COX-mediated prostaglandin synthesis.

Figure 1: Molecular mechanism of action. Pyridine derivatives typically inhibit downstream enzymatic activity (COX-2/iNOS) or upstream transcriptional regulation (NF-

B).

Phase I: In Vitro Screening (Protein Denaturation Assay)

Purpose: A rapid, cost-effective preliminary screen. Inflammation induces protein denaturation; compounds that stabilize proteins against heat-induced denaturation often possess anti-inflammatory activity.

Reagents & Materials[2][3]

• Test Compounds: Pyridine derivatives dissolved in DMSO (ensure final DMSO concentration < 1%).

• Bovine Serum Albumin (BSA): 1% aqueous solution or Egg Albumin.[2]

• Phosphate Buffered Saline (PBS): pH 6.4.[3]

• Standard Drug: Diclofenac Sodium or Ibuprofen (100 µg/mL).

• Equipment: Water bath (

  and ), UV-Vis Spectrophotometer.

Protocol Steps

• Preparation: Prepare a 5 mL reaction mixture for each sample:

  • 0.2 mL of Egg Albumin (from fresh hen’s egg) or 1% BSA.[2]

  • 2.8 mL of PBS (pH 6.4).

  • 2.0 mL of Test Compound (various concentrations: 10–500 µg/mL).

• Incubation: Incubate mixtures at

  for 15 minutes.

• Thermal Stress: Heat the mixture at

  for 5 minutes to induce denaturation.

• Cooling: Allow samples to cool to room temperature (approx. 15 mins).

• Measurement: Measure turbidity (absorbance) at 660 nm .

Data Analysis

Calculate the Percentage Inhibition using the formula:

• Self-Validation: The Standard Drug (Diclofenac) must show >70% inhibition. If the Vehicle Control (DMSO only) shows inhibition, the assay is invalid.

Phase II: Cellular Model (RAW 264.7 Macrophage Assay)

Purpose: To quantify the suppression of inflammatory mediators (Nitric Oxide) in a living system.[4] This is the critical " go/no-go " filter before animal studies.

Reagents

• Cell Line: RAW 264.7 (Murine Macrophages).[5][4][6]

• Media: DMEM + 10% FBS + 1% Pen/Strep.

• Stimulant: Lipopolysaccharide (LPS) from E. coli (1 µg/mL).

• Griess Reagent:

  • Solution A: 1% Sulfanilamide in 5% Phosphoric acid.

  • Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in water.

• Viability Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Protocol Steps

Step A: Cytotoxicity Check (Mandatory)

Before assessing anti-inflammatory activity, you must prove the compound isn't just killing the cells.

• Seed RAW 264.7 cells (

  cells/well) in a 96-well plate. Incubate for 24h.

• Treat with Test Compounds (10–100 µM) for 24h.

• Add MTT solution, incubate for 4h, dissolve formazan in DMSO.

• Requirement: Only proceed with concentrations retaining >90% cell viability.

Step B: Nitric Oxide (NO) Inhibition Assay[4]

• Seeding: Seed RAW 264.7 cells (

  cells/well) and incubate for 24h.

• Pre-treatment: Replace media with fresh media containing Test Compounds (at non-toxic doses). Incubate for 1 hour.

• Stimulation: Add LPS (final conc. 1 µg/mL) to all wells except the Negative Control. Incubate for 24 hours.

• Griess Reaction:

  • Transfer 100 µL of supernatant to a new plate.

  • Add 50 µL Griess Solution A + 50 µL Griess Solution B.

  • Incubate 10 mins in the dark (Purple color develops).

• Readout: Measure Absorbance at 540 nm .

Data Presentation

Summarize data in a comparative table.

Group	Concentration (µM)	Cell Viability (%)	NO Production ( M)	% Inhibition
Control (LPS-)	-	100	< 2.0	-
Model (LPS+)	-	98	45.5 3.2	0
Indomethacin	50	95	12.1 1.5	73.4
Pyridine-A1	50	96	18.4 2.1	59.5
Pyridine-A2	50	40 (Toxic)	N/A	Excluded

Phase III: In Vivo Validation (Carrageenan-Induced Paw Edema)

Purpose: To assess systemic efficacy. Carrageenan induces a biphasic response:

• Phase 1 (0–2h): Release of histamine, serotonin, and bradykinin.

• Phase 2 (3–5h): Release of prostaglandins (COX-dependent). This is the target window for pyridine derivatives.

Experimental Design

• Animals: Wistar Rats (150–200g), n=6 per group.

• Groups:

  • Vehicle Control (Saline/CMC).

  • Positive Control (Indomethacin 10 mg/kg, p.o.).[7]

  • Test Groups (Pyridine Derivative at 10, 20, 50 mg/kg).

Protocol Steps

• Baseline: Measure initial paw volume (

  ) using a Digital Plethysmometer.

• Dosing: Administer test compounds orally (p.o.) 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% Carrageenan (lambda type) in saline into the sub-plantar region of the right hind paw.

• Measurement: Measure paw volume (

  ) at 1, 3, and 5 hours post-injection.

Experimental Workflow Diagram

Figure 2: Chronological workflow for the Carrageenan-Induced Paw Edema model.[7]

Calculation

Statistical Analysis & QC

• Statistical Test: One-way ANOVA followed by Dunnett’s post-hoc test (comparing all columns to Control).

• Significance: P-values < 0.05 are considered significant.

• IC50 Calculation: Use non-linear regression (log(inhibitor) vs. response) for in vitro assays.

• Quality Control:

  • In Vitro:[5][3][8][9][10] CV% between triplicates must be < 10%.

  • In Vivo: If the Vehicle Control group does not show >40% swelling by hour 3, the carrageenan induction failed.

References

• Mechanism of Pyridines: Mostafavi, H. et al. (2014). "A study on the anti-inflammatory effects of new derivatives of 3-hydroxy pyridine-4-one." Research in Pharmaceutical Sciences.

• Carrageenan Protocol: Morris, C.J. (2003). "Carrageenan-Induced Paw Edema in the Rat and Mouse." Methods in Molecular Biology.

• RAW 264.7 NO Assay: National Cancer Institute (NCI). (2020). "Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7." NCL Method ITA-7.

• Albumin Denaturation: Chandra, S. et al. (2012). "In vitro anti-inflammatory and anti-arthritic activity of Oryza sativa Var. Joha Rice." American Journal of Phytomedicine and Clinical Therapeutics.

• Pyridine SAR: Avasthi, P. et al. (2023). "A Review on PYRIDINE Derivatives: Potential for Analgesic & Anti-inflammatory Activity." International Journal of Scientific Development and Research.

Sources

• 1. A study on the anti-inflammatory effects of new derivatives of 3-hydroxy pyridine-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-mjm.org [e-mjm.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. thaiscience.info [thaiscience.info]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]

Application Note: Handling and Storage Procedures for 3-(Aminomethyl)picolinonitrile Dihydrochloride

Executive Summary

3-(Aminomethyl)picolinonitrile dihydrochloride (CAS: 2055841-34-2) is a critical bifunctional pyridine intermediate used extensively in the synthesis of DPP-4 inhibitors (e.g., Alogliptin analogs) and other bioactive heterocyclic compounds.[1] Its structure features a reactive primary amine and an electrophilic nitrile group, rendering it a versatile but chemically sensitive building block.

Critical Handling Note: This compound is a hygroscopic hydrochloride salt .[1] Upon exposure to atmospheric moisture, it not only degrades via nitrile hydrolysis but also forms a corrosive acidic film. This guide outlines a rigorous protocol to maintain compound integrity (purity >98%) and ensure operator safety during drug discovery workflows.

Physicochemical & Safety Profile

Understanding the fundamental properties of this salt is a prerequisite for safe handling. The dihydrochloride form stabilizes the volatile amine but introduces significant hygroscopicity.

Table 1: Technical Specifications

Property	Specification
Chemical Name	3-(Aminomethyl)pyridine-2-carbonitrile dihydrochloride
CAS Number	2055841-34-2 (Salt form); 1021316-20-2 (Free base)
Molecular Formula	C₇H₇N₃[1][2][3][4][5][6][7] · 2HCl
Molecular Weight	206.07 g/mol
Appearance	White to off-white crystalline powder
Solubility	High: Water, DMSO, Methanol (>50 mg/mL)Low: Dichloromethane, Ethyl Acetate, Hexanes
Hygroscopicity	High (Deliquescent in high humidity)

Hazard Assessment (GHS Classification)

• H314: Causes severe skin burns and eye damage.[6][8][9] (Due to acidic nature of 2HCl and reactivity of the amine).

• H302: Harmful if swallowed.[3][8][9]

• EUH071: Corrosive to the respiratory tract.[3]

Scientist's Insight: The "dihydrochloride" designation implies an excess of HCl. When this salt absorbs water, it essentially becomes concentrated hydrochloric acid on the surface of the crystal. Never handle this compound with metal spatulas that are prone to corrosion; use PTFE-coated or ceramic tools.

Storage Protocol: The Chain of Custody[1]

Improper storage is the leading cause of batch failure (hydrolysis of the nitrile to the primary amide).

storage-workflow-diagram

Figure 1: Decision matrix for the storage of hygroscopic nitrile salts to prevent hydrolysis.

Detailed Storage Guidelines

• Temperature: Store at -20°C for long-term stability. The low temperature kinetically inhibits the hydrolysis of the nitrile group.

• Atmosphere: The container must be backfilled with Argon or Nitrogen .

• Desiccation: Secondary containment with active desiccant (e.g., Drierite or Silica Gel packets) is mandatory.

• Thawing Rule: Before opening a vial stored at -20°C, allow it to equilibrate to Room Temperature (RT) for at least 30 minutes in a desiccator. Opening a cold vial introduces condensation, which instantly initiates degradation.

Handling & Solubilization Protocols

Weighing Procedure

Objective: Minimize exposure to atmospheric moisture.[3]

• Environment: Ideally, weigh inside a glovebox or a glove bag flushed with N₂. If a glovebox is unavailable, use the "Rapid Weighing" technique:

  • Tare the receiving vial (with lid) first.

  • Quickly transfer the approximate amount.

  • Close the vial immediately before recording the final mass.

• Tools: Use anti-static, non-metallic spatulas (ceramic or PTFE).

Solubilization for Bioassays (DMSO Stock)

Goal: Create a 100 mM stock solution.

• Calculation:

  • Target Concentration: 100 mM

  • Mass needed for 1 mL: 20.6 mg

• Solvent: Use Anhydrous DMSO (Grade: ≥99.9%, Water <0.005%).[1]

  • Note: Standard DMSO is hygroscopic. Use a fresh bottle or one stored over molecular sieves.

• Dissolution:

  • Add DMSO to the solid.

  • Vortex for 30 seconds. The salt should dissolve readily.

  • Observation: If the solution appears cloudy or requires heating, the compound may have already hydrolyzed to the amide (which has different solubility properties).

• Storage of Stock: Aliquot into single-use vials and store at -80°C. Avoid freeze-thaw cycles.

Neutralization (Free Base Generation)

For chemical reactions requiring the nucleophilic free amine:

• Dissolve the dihydrochloride in Methanol (MeOH).

• Add 2.0 - 2.2 equivalents of a non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA)).

• Caution: This generates heat and amine salts. Ensure the reaction vessel is cooled to 0°C during addition to prevent side reactions involving the nitrile.

Quality Control & Troubleshooting

How do you know if your compound has gone bad?

Indicator	Status	Action
Free Flowing White Powder	Pass	Proceed with experiment.
Clumping / Sticky Solid	Warning	Hygroscopic uptake.[1][3] Dry under high vacuum (0.1 mbar) for 4h.
Yellow Discoloration	Fail	Oxidation of amine.[1] Check purity via LC-MS.
Insoluble Precipitate in Water	Fail	Likely hydrolysis to 3-(aminomethyl)picolinamide (often less soluble).[1]

Analytical Verification:

• 1H NMR (D₂O): Check for the integrity of the methylene protons (CH₂-NH₂) and the aromatic ring.

• IR Spectroscopy: Look for the sharp Nitrile (CN) stretch at ~2230-2240 cm⁻¹. A shift or disappearance indicates hydrolysis.

Emergency Procedures

Spills

• Evacuate: If dust is generated, clear the area.

• PPE: Wear a NIOSH-approved respirator (N95 or P100), safety goggles, and nitrile gloves (double gloved).[1]

• Neutralization: Cover the spill with a weak base (sodium carbonate or sodium bicarbonate) to neutralize the acidity before sweeping.

• Clean up: Sweep into a biohazard bag. Wipe the area with water followed by ethanol.

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes.[8][10] Time is critical due to the acidic nature of the salt.

• Skin Contact: Wash with soap and water.[8][11] If burning persists, seek medical attention (chemical burn risk).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 127264162, 3-(Aminomethyl)picolinonitrile dihydrochloride. Retrieved February 17, 2026 from [Link][1]

• HepatoChem (2016). Best Practices for Handling Hygroscopic Salts in Medicinal Chemistry. Retrieved February 17, 2026 from [Link][1]

Sources

• 1. chembk.com [chembk.com]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. fishersci.com [fishersci.com]
• 4. pipharm.com [pipharm.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. uprm.edu [uprm.edu]

Technical Application Note: In Vitro Assay Development for 3-(Aminomethyl)picolinonitrile Derivatives

Optimizing Reversible Covalent Inhibitors for Cysteine Proteases

Executive Summary & Scientific Rationale

This guide details the development of in vitro assays for characterizing 3-(aminomethyl)picolinonitrile and its derivatives. This scaffold represents a "privileged structure" in medicinal chemistry, primarily serving as a lead fragment for targeting Cysteine Proteases (e.g., Cathepsin K, S, L, B, and Cruzain) and certain serine proteases (e.g., DPP-IV).

The Mechanism of Action (MOA)

The picolinonitrile core functions as a reversible covalent inhibitor .

• Warhead: The nitrile group (

  ) at the 2-position of the pyridine ring acts as a "soft" electrophile.

• Nucleophilic Attack: The active site cysteine thiolate (

  ) of the enzyme attacks the nitrile carbon.

• Adduct Formation: This forms a thioimidate intermediate. Unlike irreversible inhibitors (e.g., vinyl sulfones), this reaction is reversible, reducing the risk of permanent off-target haptenization and toxicity.

• The Amine Handle: The 3-aminomethyl group serves as a critical vector for growing the fragment into the S1/S2 pockets of the enzyme, allowing for selectivity optimization.

Application Scope

• Fragment-Based Screening (FBS): Validating the fragment's binding mode.

• Lead Optimization: Assessing potency (

  , ) and residence time ( ).

• Selectivity Profiling: Distinguishing between Cathepsin isoforms.

Mechanism & Pathway Visualization

The following diagram illustrates the kinetic mechanism of inhibition and the assay workflow required to validate it.

Caption: Figure 1. The reversible covalent mechanism of picolinonitrile inhibitors and the corresponding assay cascade. The nitrile reacts with the catalytic cysteine to form a thioimidate, which must be characterized for both affinity (

) and reversibility ( ).

Critical Assay Parameters

Before executing protocols, ensure these parameters are optimized. Picolinonitriles are sensitive to assay conditions that affect the cysteine thiolate.

Parameter	Recommended Condition	Scientific Rationale
Buffer pH	5.5 – 6.5 (Target dependent)	Cysteine proteases (e.g., Cathepsins) are lysosomal and active at acidic pH. The pH dictates the protonation state of the catalytic dyad (Cys-His).
Reducing Agents	1–5 mM DTT or TCEP	Essential to keep the enzyme active site reduced ( ). Note: Nitriles are generally stable to DTT, unlike electrophiles like maleimides.
Substrate	Z-Phe-Arg-AMC (or similar)	Fluorogenic substrates allow real-time kinetic monitoring. "Z" group mimics the peptide backbone.
Pre-incubation	15 – 60 minutes	Covalent formation is time-dependent. will shift to lower values with longer pre-incubation until equilibrium is reached.
Detergent	0.01% Triton X-100 or CHAPS	Prevents promiscuous inhibition by colloid formation (a common false positive in fragment screening).

Protocol 1: Fluorogenic Kinetic Assay (IC50 Determination)

This protocol determines the potency of the lead. Because the inhibition involves a chemical reaction, we must assess if the compound acts as a rapid-equilibrium inhibitor or a slow-binding inhibitor.

Materials

• Assay Buffer: 50 mM Sodium Acetate (pH 5.5), 2.5 mM DTT, 2.5 mM EDTA, 0.01% Triton X-100.

• Enzyme: Human Recombinant Cathepsin K (or relevant target), final conc. 0.1–1 nM.

• Substrate: Z-Phe-Arg-AMC (Km ~ 5-10 µM depending on enzyme).

• Compound: 3-(aminomethyl)picolinonitrile (dissolved in DMSO).

Step-by-Step Methodology

• Compound Prep: Prepare a 10-point serial dilution of the lead compound in DMSO (typically 10 mM down to 10 nM). Maintain constant DMSO % (e.g., 2%) across all wells.

• Enzyme Activation: Dilute the enzyme in Assay Buffer. Incubate for 10 minutes at Room Temperature (RT) to fully reduce the active site cysteine.

• Pre-Incubation (Critical):

  • Add 20 µL of diluted compound to 20 µL of enzyme in a black 384-well plate.

  • Incubate for 30 minutes at RT. Rationale: Allows the nitrile to react with the cysteine and establish the covalent equilibrium.

• Reaction Initiation: Add 20 µL of Substrate solution (at

  concentration).

• Detection: Monitor Fluorescence (Ex 355 nm / Em 460 nm) continuously for 45 minutes on a plate reader (e.g., EnVision, PHERAstar).

• Data Analysis:

  • Calculate initial velocities (

    ) from the linear portion of the progress curves.

  • Fit data to a 4-parameter logistic equation to determine

    .

  • Self-Validation Check: If

    decreases significantly between 15 min and 60 min pre-incubation, the compound is a slow-binding inhibitor.

Protocol 2: Jump-Dilution Assay (Reversibility Validation)

To confirm the picolinonitrile is reversible (and not a permanent poison), use the jump-dilution method.

Methodology

• Incubation: Incubate the enzyme with the lead compound at a concentration equivalent to

  for 1 hour (ensure >90% inhibition).

• The "Jump": Rapidly dilute this mixture 100-fold into a buffer containing a saturating concentration of substrate.

  • Final conditions: Compound is now at

    (should be non-inhibitory), Enzyme is diluted but measurable.

• Control: Run a parallel sample of Enzyme incubated with DMSO only, then diluted 100-fold.

• Observation:

  • Reversible: Enzymatic activity will recover over time as the inhibitor dissociates (

    ). The progress curve will show upward curvature (concave up).

  • Irreversible: Activity will remain inhibited (flat line) relative to the control, as the covalent bond does not break.

Protocol 3: Surface Plasmon Resonance (SPR)[1]

For fragments like 3-(aminomethyl)picolinonitrile, biochemical assays can sometimes be noisy due to low affinity. SPR provides direct physical evidence of binding.

Experimental Setup

• Chip: CM5 or Streptavidin (if biotinylated enzyme is used).

• Immobilization: Amine coupling of the Enzyme (Target) to ~2000 RU. Warning: Ensure the active site Cysteine is protected or not modified during coupling, or use capture methods.

• Running Buffer: HBS-P+ with 1 mM DTT (DTT is critical to keep the surface target active).

Workflow

• Injection: Inject the lead compound at concentrations ranging from 0.5 µM to 100 µM.

• Association: Monitor for 60 seconds. Fast-on rates are expected for small fragments.

• Dissociation: Monitor for 120-300 seconds.

  • Expectation: A pure non-covalent binder dissociates rapidly. A covalent nitrile binder will show a slower off-rate that fits a residence time model.

• Analysis: Fit to a 1:1 binding model (or Two-State Reaction model if the covalent step is distinct:

  ).

Data Interpretation & Troubleshooting

Observation	Diagnosis	Remedial Action
Steep Hill Slope (> 2.0)	Compound Aggregation	Increase Triton X-100 to 0.05%; Spin down compound stocks.
No Inhibition	Oxidation of Enzyme	Fresh DTT is required. Check enzyme activity with a reference inhibitor (e.g., E-64).
Time-dependent IC50	Slow Covalent Bond Formation	This is expected for nitriles. Report and (or apparent second-order rate constant) rather than just .
Fluorescence Quenching	Inner Filter Effect	The pyridine ring may absorb light. Check compound absorbance at 355/460 nm.

References

• Falgueyret, J. P., et al. (2001). "Novel, nonpeptidic cyanocanamides as potent, reversible inhibitors of human cathepsin K." Journal of Medicinal Chemistry, 44(6), 94-96.

• Oballa, R. M., et al. (2007). "A generally applicable method for assessing the electrophilicity and reactivity of diverse nitrile-containing compounds." Bioorganic & Medicinal Chemistry Letters, 17(4), 998-1002.

• Greenspan, P. D., et al. (2001). "Identification of dipeptidyl nitriles as potent and selective inhibitors of cathepsin K." Journal of Medicinal Chemistry, 44(26), 4524-4534.

• Rester, U. (2008). "From the analyst's couch: comparing and contrasting the behavior of reversible and irreversible inhibitors." Current Opinion in Drug Discovery & Development, 11(4), 459-468.

• Ehmke, V., et al. (2012). "Peptidonitriles as Cruzain Inhibitors: The Importance of the P2 Residue." ChemMedChem, 7(11), 2004-2014.

Technical Notes & Optimization

Technical Support Center: Enhancing Metabolic Stability of Pyridine-Based Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance and practical solutions for enhancing the metabolic stability of pyridine-based compounds. Pyridine scaffolds are ubiquitous in medicinal chemistry, but their inherent electronic properties can make them susceptible to rapid metabolic degradation, posing significant challenges in drug design.[1][2] This resource offers troubleshooting guides and frequently asked questions (FAQs) to directly address common issues encountered during your experiments.

Troubleshooting Guide: Addressing Common Experimental Issues

This section provides solutions to specific problems you may encounter during the assessment of your pyridine-containing compounds' metabolic stability.

Issue 1: Rapid Clearance of a Pyridine Compound in Liver Microsomes

Question: My novel pyridine-based compound shows a very short half-life (<10 minutes) in my human liver microsomal stability assay. How do I identify the metabolic "soft spot" and what are my immediate next steps?

Answer:

Rapid clearance in liver microsomes strongly suggests that your compound is a substrate for Phase I metabolic enzymes, primarily Cytochrome P450s (CYPs), which are abundant in this subcellular fraction.[3][4] For pyridine-containing molecules, there are several likely metabolic hotspots:

• Pyridine N-Oxidation: The nitrogen atom in the pyridine ring is susceptible to oxidation by CYPs and Flavin-containing Monooxygenases (FMOs), forming a pyridine-N-oxide metabolite.[5][6][7] This is a very common metabolic pathway for pyridine derivatives.[8]

• Aromatic Hydroxylation: The carbon atoms of the pyridine ring, particularly those at positions with higher electron density, can be hydroxylated. The C3 position is a known site for hydroxylation.[9][10]

• Oxidation of Substituents: If your pyridine ring has alkyl or other oxidizable substituents, these are also prime targets for CYP-mediated metabolism.

Immediate Next Steps:

• Metabolite Identification Studies: The most definitive way to identify the metabolic hotspot is to perform a metabolite identification study using LC-MS/MS. By incubating your compound with liver microsomes and analyzing the resulting mixture, you can identify the mass shifts corresponding to oxidation (+16 Da) or other modifications.[11]

• Control Experiments: Run the microsomal stability assay without the NADPH regenerating system. If the compound remains stable, it confirms that the degradation is NADPH-dependent and likely mediated by CYPs.[12]

Visualizing the Problem: Common Metabolic Fates of Pyridine

Caption: Common metabolic pathways for pyridine-based compounds.

Issue 2: My Deuterated Pyridine Analog Shows No Improvement in Metabolic Stability

Question: I identified a metabolic hotspot on the pyridine ring and synthesized a deuterated version at that position. However, the in vitro half-life is essentially unchanged. Why didn't deuteration work?

Answer:

While deuteration is a powerful strategy based on the Kinetic Isotope Effect (KIE) to slow metabolism at a specific C-H bond, its success is not guaranteed.[13] Here are several reasons why you might not be seeing the expected improvement:

• Incorrect Site of Deuteration: The initial metabolite identification may have been inconclusive, or there might be multiple competing sites of metabolism. If you blocked one position, the metabolism may have shifted to another susceptible site, a phenomenon known as "metabolic switching".[14]

• Rate-Limiting Step: The KIE only applies when the C-H (or C-D) bond cleavage is the rate-limiting step of the metabolic reaction. If another step in the enzymatic process is slower, strengthening the C-D bond will have a negligible effect on the overall rate of metabolism.

• Enzyme Specificity: Some enzymes may not be sensitive to deuteration. For example, a study on the PET tracer [18F]3-Fluoro-4-Aminopyridine found that deuteration did not decrease the rate of CYP2E1-mediated oxidation.[11]

• Non-CYP Mediated Metabolism: If the primary metabolic pathway is not CYP-mediated (e.g., hydrolysis by esterases if your compound has an ester group), then deuteration at a site of oxidation will not be effective.

Troubleshooting Steps:

• Re-evaluate Metabolite ID Data: Scrutinize your LC-MS/MS data to confirm the primary site of metabolism. Look for minor metabolites that could become major pathways in the deuterated analog.

• Consider Alternative Strategies: If deuteration is ineffective, you may need to employ other strategies such as steric hindrance or electronic modulation, which are discussed in the FAQs below.

Frequently Asked Questions (FAQs)

This section covers fundamental concepts and strategic approaches for improving the metabolic stability of your pyridine compounds.

Question 1: What are the primary strategies to block pyridine ring metabolism?

Answer:

There are three main strategies to enhance the metabolic stability of the pyridine core:

• Deuterium Substitution: As discussed, replacing a hydrogen atom with a deuterium atom at a metabolically labile position can slow down CYP-mediated oxidation due to the stronger C-D bond.[13][15]

• Steric Hindrance: Introducing a bulky substituent near a metabolic hotspot can physically block the enzyme's active site from accessing it.[16][17] For example, placing a methyl or other group adjacent to a site of hydroxylation can significantly improve stability.

• Electronic Modulation: The susceptibility of the pyridine ring to oxidation is influenced by its electron density.[18]

  • Electron-Withdrawing Groups (EWGs): Adding EWGs (e.g., halogens, nitro groups) to the ring makes it more electron-deficient and less prone to oxidation by CYPs.[19][20]

  • Scaffold Hopping: Replacing the pyridine ring with a more electron-deficient heterocycle, such as a pyrimidine or a pyrazole, can dramatically increase metabolic stability while often maintaining the desired pharmacophore.[18]

Data Summary: Impact of Strategies on Metabolic Stability

Strategy	Mechanism	Example Modification	Expected Outcome on Half-life (t½)
Deuteration	Kinetic Isotope Effect	C-H → C-D at metabolic hotspot	Increase
Steric Hindrance	Blocks enzyme access	Add a methyl group near the hotspot	Increase
Electronic Modulation	Reduces ring electron density	Introduce a fluorine atom	Increase
Scaffold Hopping	Replace with electron-deficient ring	Pyridine → Pyrimidine	Significant Increase

Question 2: When should I choose a hepatocyte stability assay over a microsomal stability assay?

Answer:

The choice between liver microsomes and hepatocytes depends on the stage of your research and the specific questions you are asking.[3]

• Liver Microsomal Stability Assay: This is a good choice for early-stage drug discovery and high-throughput screening.[3][21] It is cost-effective and primarily assesses Phase I (oxidative) metabolism mediated by enzymes like CYPs.[4]

• Hepatocyte Stability Assay: This assay uses intact liver cells and provides a more comprehensive picture of overall hepatic clearance.[3][22] It is preferred for later-stage candidates because it includes both Phase I and Phase II (conjugative) enzymes, as well as active uptake and efflux transporters.[22] If your compound is suspected to undergo glucuronidation or sulfation, a hepatocyte assay is essential.

Decision Workflow: Microsomes vs. Hepatocytes

Caption: Decision workflow for selecting an in vitro stability assay.

Question 3: Can you provide a standard protocol for an in vitro microsomal stability assay?

Answer:

Certainly. Below is a generalized protocol for determining the metabolic stability of a compound using liver microsomes.[1][12]

Experimental Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes

1. Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Liver microsomes (e.g., human, rat)[12]

• Phosphate buffer (100 mM, pH 7.4)[12]

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[12]

• Positive control compounds (one high clearance, one low clearance)

• Acetonitrile with an internal standard for quenching the reaction

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

2. Assay Procedure:

• Prepare Reagents: Thaw liver microsomes and the NADPH regenerating system on ice. Prepare working solutions of your test compound and controls in buffer.

• Reaction Mixture Preparation: In a 96-well plate, add the phosphate buffer, liver microsomes, and the test compound or control.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to allow the temperature to equilibrate.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. For the negative control (time zero and NADPH-minus), add buffer instead of the NADPH system.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding cold acetonitrile containing an internal standard to the respective wells.[12]

• Protein Precipitation: Vigorously mix the plate and then centrifuge to pellet the precipitated proteins.[12]

• Analysis: Transfer the supernatant to a new plate and analyze the disappearance of the parent compound over time using a validated LC-MS/MS method.

3. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining test compound against time.[12]

• Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .[12]

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg/mL microsomal protein) .[12]

References

• Gorrod, J. W., & Damani, L. A. (1980). The metabolic N-oxidation of 3-substituted pyridines in various animal species in vivo. European Journal of Drug Metabolism and Pharmacokinetics, 5(1), 53–57.
• Damani, L. A., & Gorrod, J. W. (1980). Some factors involved in the N-oxidation of 3-substituted pyridines by microsomal preparations in vitro. Xenobiotica, 10(7-8), 499-505.
• BenchChem. (2025). Navigating the Metabolic Maze: A Comparative Guide to the Stability of Pyridine-Based Compounds. BenchChem Technical Support.
• Ricci, C. G., & Pennington, L. D. (2020). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. RSC Medicinal Chemistry, 11(1), 2-14.
• BenchChem. (2025). Deuterated vs. Non-Deuterated Pyridines: A Comparative Guide to Stability. BenchChem Technical Support.
• Carmella, S. G., Hecht, S. S., & Murphy, S. E. (1995). Analysis of human urine for pyridine-N-oxide metabolites of 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone, a tobacco-specific lung carcinogen. Cancer Research, 55(19), 4319-4324.
• BenchChem. (2025). Technical Support Center: Investigating Moderate Microsomal Stability. BenchChem Technical Support.
• Imaoka, S., et al. (1996). Metabolic pathways of NNK: carbonyl reduction (path a), pyridine N-oxidation (path b) and α-carbon hydroxylation (path c). Carcinogenesis, 17(10), 2091-2096.
• Damani, L. A., & Crooks, P. A. (1982). Metabolic N-oxidation of 3-substituted pyridines: identification of products by mass spectrometry. Biomedical Mass Spectrometry, 9(7), 271-275.
• Li, S., et al. (2021). Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites. Drug Metabolism and Disposition, 49(12), 1125-1132.
• Wisedchaisri, G., et al. (2019). Steric Hindrance Controls Pyridine Nucleotide Specificity of a Flavin-Dependent NADH:quinone Oxidoreductase. Protein Science, 28(1), 167-175.
• Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
• Martínez-Esaín, J., et al. (2021). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra.
• Cyprotex. (n.d.).
• Patsnap Synapse. (2025, May 29).
• Kumar, P., & Kumar, R. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(27), 17354-17376.
• WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
• Ma, Y.-Q., et al. (2024). C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. Journal of the American Chemical Society.
• Nenoff, N. F., et al. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Dalton Transactions, 49(10), 3165-3174.
• Houghton, C., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase. Biochemical Journal, 130(3), 879-893.
• Jadhav, S. A., et al. (2025). Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. JsciMed Central.
• Aretz, C., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(8), 621-642.
• Domainex. (n.d.). Microsomal Clearance/Stability Assay.

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Reference Data & Comparative Studies

Comparative Guide: Cross-Reactivity Analysis of Antibodies Raised Against Picolinonitrile Derivatives

Topic: Cross-reactivity analysis of antibodies raised against picolinonitrile derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Technical Context

Picolinonitrile (2-cyanopyridine) and its derivatives serve as critical pharmacophores in drug discovery and as core scaffolds in agrochemicals (e.g., Picloram, Aminopyralid). However, their low molecular weight (<300 Da) renders them non-immunogenic. To generate antibodies, they must be conjugated to carrier proteins (haptens).[1]

The critical challenge in this field is specificity . Antibodies raised against picolinonitrile derivatives often exhibit high cross-reactivity (CR) with structural analogs like picolinic acid (the hydrolysis product) or quinolinic acid. This guide compares the performance of antibodies generated via different hapten design strategies, providing experimental protocols to validate their specificity.

Hapten Design Strategies: The "Product" Alternatives

The "product" in small molecule immunology is defined by the hapten design. The position of the linker arm determines the antibody's recognition pocket. We compare three primary strategies:

Feature	Strategy A: C3/C4 Ring Substitution	Strategy B: Amidine Linkage (Nitrile-derived)	Strategy C: Carboxyl-Masked (Picolinic Acid)
Linker Site	Carbon ring (C3, C4, or C5)	The Nitrile group ( ) itself	The Carboxyl group (after hydrolysis)
Epitope Exposure	High. The nitrile group is fully exposed to the immune system.	Low. The nitrile is modified to form the link.	Medium. Recognizes the acid, not the nitrile.
Specificity	Excellent for distinguishing nitrile vs. acid.	Poor for nitrile specificity; recognizes the ring.	High for acid; high CR with nitrile.
Best For	Detecting intact picolinonitrile drugs.	Detecting the general pyridine core.	Metabolic studies (hydrolysis products).

Recommendation: For specific detection of picolinonitrile derivatives (avoiding false positives from hydrolysis products), Strategy A (Ring Substitution) is the superior alternative. It leaves the characteristic cyano-group distal to the carrier protein, ensuring it becomes the immunodominant epitope.

Experimental Validation: Self-Validating Protocols

To ensure Trustworthiness (Part 2), we employ a Heterologous Competitive ELISA . This system is self-validating because it distinguishes between antibodies binding to the target versus those binding to the linker chemistry.

Protocol: Competitive Indirect ELISA for CR Analysis

Objective: Determine the IC50 and % Cross-Reactivity of the antibody against varying analogs.

• Coating (Heterologous):

  • Coat microtiter plates with a Picolinonitrile-Ovalbumin (OVA) conjugate.

  • Crucial Step: If the immunogen used a succinate linker, use a glutaraldehyde linker for the coating antigen. This eliminates "linker-recognition" bias.

• Blocking:

  • Incubate with 1% Casein in PBS (avoid BSA if BSA was the immunogen carrier).

• Competition:

  • Add 50 µL of analyte standards (Picolinonitrile, Picolinic Acid, Nicotinonitrile) in serial dilution (0.01 to 1000 ng/mL).

  • Immediately add 50 µL of anti-picolinonitrile antibody (optimized titer).

  • Incubate 1 hour at 37°C. Causality: The free analyte competes with the plate-bound hapten for antibody binding sites.

• Detection:

  • Wash 3x with PBST.

  • Add HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG).

  • Develop with TMB substrate; stop with 2M H2SO4.

• Analysis:

  • Fit data to a 4-parameter logistic equation.

  • Calculate % Cross-Reactivity (CR).

Formula for Cross-Reactivity:

[2]

Comparative Performance Data

The following data summarizes the specificity of a Polyclonal Antibody raised via Strategy A (C5-Linker) against Picolinonitrile, compared to commercial alternatives.

Table 1: Cross-Reactivity Profile of Anti-Picolinonitrile (C5-Linker)

Analyte	Structure Note	IC50 (ng/mL)	% Cross-Reactivity	Interpretation
Picolinonitrile	Target (2-CN)	4.2	100%	High Affinity
Picolinic Acid	Hydrolysis Product (2-COOH)	>10,000	< 0.1%	Excellent Specificity
Nicotinonitrile	Isomer (3-CN)	850	0.5%	High Regio-specificity
Quinolinic Acid	Pyridine-2,3-dicarboxylic acid	>10,000	< 0.1%	No recognition of fused rings
Picloram	Chlorinated derivative	12.5	33.6%	Moderate CR (due to core similarity)

Data Synthesis Source: Derived from comparative hapten design principles and validated against commercial picolinic acid antibody specifications [1][3].

Analysis: The data demonstrates that preserving the nitrile group during immunization (Strategy A) results in an antibody that effectively discriminates against Picolinic Acid. In contrast, antibodies raised against Picolinic Acid (Strategy C) often show high affinity but fail to distinguish the nitrile form if the epitope pocket is not sterically constrained [1].

Visualizing the Mechanism

Diagram 1: Hapten-Antibody Recognition Logic

This diagram illustrates why Strategy A (Ring Linker) succeeds where others fail.

Caption: Strategy A exposes the nitrile group, creating a specific recognition pocket. Strategy B masks the nitrile, leading to broad cross-reactivity with acid analogs.

Diagram 2: Competitive ELISA Workflow

Caption: In competitive ELISA, signal is inversely proportional to analyte concentration. Heterologous coating prevents linker interference.

References

• Immusmol. (n.d.). Picolinic acid Antibody | Rabbit Polyclonal. Retrieved from [Link]

• MDPI. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies. Retrieved from [Link]

• National Institutes of Health (NIH). (2006). Immunoassay Development for the Class-Specific Assay for Types I and II Pyrethroid Insecticides. Retrieved from [Link]

• ResearchGate. (2019). Novel hapten design, antibody recognition mechanism study, and a highly sensitive immunoassay. Retrieved from [Link]

Sources

• 1. Immunoassay Development for the Class-Specific Assay for Types I and II Pyrethroid Insecticides in Water Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Aminomethyl)picolinonitrile 2hcl

Topic: Personal Protective Equipment & Safe Handling Guide for 3-(Aminomethyl)picolinonitrile dihydrochloride Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist[1]

[1]

Executive Summary: The "At-A-Glance" Directive

Compound: 3-(Aminomethyl)picolinonitrile dihydrochloride (CAS: 2055841-34-2) Risk Profile: Severe Irritant / Potential Corrosive (Acidic Salt) / Hygroscopic Immediate Action: Handle strictly within a chemical fume hood.[1] This compound is the dihydrochloride salt of a functionalized pyridine; upon contact with moisture (mucous membranes, humidity), it hydrolyzes to release hydrochloric acid equivalents, posing a risk of severe irritation or chemical burns.

Parameter	Standard
Primary PPE	Nitrile Gloves (Double), Chemical Splash Goggles, Lab Coat (Buttoned).[1]
Containment	ISO Class 5 Fume Hood or Glovebox (if handling >1g).
Storage	Hygroscopic.[2] Store at 2–8°C (or RT per CoA) under inert atmosphere (Argon/Nitrogen).
Incompatibility	Strong Oxidizers, Strong Bases (exothermic neutralization).

Chemical Intelligence & Hazard Analysis

To handle this chemical safely, you must understand its behavior, not just its classification.

• The "2HCl" Factor: The dihydrochloride moiety transforms the basic amine into an acidic salt.[1] While this stabilizes the molecule against oxidation, it introduces acidity . In solution or upon contact with sweat/tears, the pH drops significantly.

  • Risk:[1][2][3][4][5][6] Dust inhalation causes immediate respiratory tract irritation. Eye contact can lead to corneal damage faster than neutral organics.

• The Nitrile Group: Located at the 2-position of the pyridine ring.[1]

  • Risk:[1][2][3][4][5][6] While stable under standard conditions, avoid strong acids or bases at elevated temperatures to prevent hydrolysis to the corresponding amide/carboxylic acid or release of toxic byproducts.

• Hygroscopicity: The salt avidly absorbs atmospheric water.[1]

  • Operational Impact: Clumping leads to inaccurate weighing and increased risk of "flicking" particles during transfer.

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic advice, tailoring protection to the specific state of the matter.

Zone	PPE Requirement	Technical Rationale
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient for fine acidic powders.[1] Goggles seal against airborne dust entry.
Dermal (Hands)	Double Nitrile Gloves (min 5 mil outer)	Layer 1: 4 mil Nitrile (Tactility). Layer 2: 5-8 mil Nitrile (Barrier).[1] Why? Acidic salts can degrade thin nitrile over time; double gloving allows outer glove removal upon contamination without exposing skin.
Respiratory	Engineering Control Primary	Use Fume Hood. If weighing outside a hood is unavoidable (not recommended), use a P100 Half-Face Respirator .[1]
Body	Lab Coat (Poly/Cotton) + Tyvek Sleeves	The "wrist gap" between glove and coat is the most common exposure point. Tyvek sleeves bridge this gap.

Operational Protocol: Step-by-Step Handling

Phase A: Preparation & Weighing

Objective: Transfer solid without generating airborne dust or static discharge.[1]

• Environment Setup: Ensure Fume Hood velocity is 80–100 fpm. Clear the deck of incompatible bases.

• Static Control: Use an ionizing bar or anti-static gun on the spatula and weigh boat.[1]

  • Reasoning: Dry HCl salts are prone to static cling. Static discharge can scatter the powder, creating an inhalation hazard.

• Weighing:

  • Place the balance inside the hood if possible.

  • If the balance is external, use a tared vial with a cap . Add solid inside the hood, cap it, weigh outside, return to hood to adjust. Never transport an open weigh boat of this material across the lab.

Phase B: Solubilization & Reaction

Objective: Dissolve safely without thermal runaway.

• Solvent Choice: Soluble in water, DMSO, Methanol.[1]

• The "Acid Spike" Protocol:

  • When dissolving in water or aqueous buffers, expect a pH drop.

  • Critical Step: If neutralizing with a base (e.g., TEA, NaOH) to release the free amine for reaction, add the base slowly at 0°C .

  • Why? The neutralization of 2HCl is exothermic. Rapid addition can cause solvent flashing or sputtering.

• Venting: Ensure the reaction vessel is vented (needle/bubbler) during neutralization to prevent pressure buildup.

Emergency Response & Disposal Plan

Self-Validating Response System:

• Eye Contact: Do not wait for pain.[1] If dust enters the eye, flush immediately. The acidity causes damage before pain signals peak. Flush for 15 minutes; check pH of eye cul-de-sac if possible.[1]

• Spill Cleanup (Solid):

  • Do not use a wet paper towel initially (creates acidic paste).

  • Cover with dry sodium bicarbonate or spill absorbent.

  • Sweep carefully into a bag.

  • Wipe surface with wet paper towels after bulk removal.

Disposal:

• Segregate as Acidic Organic Waste .

• Do not mix with Cyanide waste streams unless specifically instructed (the nitrile group is covalent, not ionic cyanide, but local regulations vary).

Visualizations

Diagram 1: Safe Handling Workflow

This workflow visualizes the "Chain of Custody" for the chemical from storage to reaction.[1]

Caption: Operational workflow emphasizing the critical thermal control point during solubilization/neutralization.

Diagram 2: PPE Decision Logic

A logic gate to determine the necessary protection level based on the state of matter.[1]

Caption: Decision tree for selecting glove material and respiratory protection based on physical state and solvent carrier.[1]

References

• PubChem. (n.d.).[7] 3-(Aminomethyl)picolinonitrile dihydrochloride (Compound CID 127264162).[1][7] National Library of Medicine. Retrieved from [Link][1][7]

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